Cas no 144424-80-6 (Lup-20(29)-ene-3,28-diol,3-[(2E)-3-(4-hydroxyphenyl)-2-propenoate], (3b)-)

• Product Name: Lup-20(29)-ene-3,28-diol,3-[(2E)-3-(4-hydroxyphenyl)-2-propenoate], (3b)-
• CAS No: 144424-80-6
• MF: C₃₉H₅₆O₄
• MW: 588.859552383423
• CID: 98053
• PubChem ID: 12086730
• Update Time: 2025-07-29

Lup-20(29)-ene-3,28-diol,3-[(2E)-3-(4-hydroxyphenyl)-2-propenoate], (3b)- Chemical and Physical Properties

Names and Identifiers

• Lup-20(29)-ene-3,28-diol,3-[(2E)-3-(4-hydroxyphenyl)-2-propenoate], (3b)-
• 3-O-(E)-p-Coumaroylbetulin
• (3β)-28-Hydroxylup-20(29)-en-3-yl (2E)-3-(4-hydroxyphenyl)acrylat e
• 3-(E)-p-Coumaroylbetulin
• 3-(E)-Trans coumaroylbetulin
• Lup-20(29)-ene-3,28-diol,3-[3-(4-hydroxyphenyl)-2-propenoate], [3b(E)]-
• [ "" ]
• FS-10363
• 144424-80-6
• [(1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-3a-(hydroxymethyl)-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-9-yl] (E)-3-(4-hydroxyphenyl)prop-2-enoate
• AKOS040761113
• 3-O-(E)-Coumaroylbetulin
• HY-N1852
• CS-0017708
• Lup-20(29)-ene-3,28-diol, 3-[(2E)-3-(4-hydroxyphenyl)-2-propenoate], (3beta)-
• DA-69986

• Inchi： 1S/C39H56O4/c1-25(2)28-16-21-39(24-40)23-22-37(6)29(34(28)39)13-14-31-36(5)19-18-32(35(3,4)30(36)17-20-38(31,37)7)43-33(42)15-10-26-8-11-27(41)12-9-26/h8-12,15,28-32,34,40-41H,1,13-14,16-24H2,2-7H3/b15-10+/t28-,29+,30-,31+,32-,34+,36-,37+,38+,39+/m0/s1
• InChI Key： FKTQBZHKUPHHSC-LNVBJZNQSA-N
• SMILES： O(C(/C=C/C1C=CC(=CC=1)O)=O)[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@]1(C)[C@@H]2CC[C@@H]2[C@H]3[C@H](C(=C)C)CC[C@]3(CO)CC[C@@]12C

Computed Properties

• Exact Mass: 588.41800
• Monoisotopic Mass: 588.41786026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 43
• Rotatable Bond Count: 6
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.6
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 658.4±30.0 °C at 760 mmHg
• Flash Point: 194.3±18.1 °C
• PSA: 66.76000
• LogP: 8.96710
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

Lup-20(29)-ene-3,28-diol,3-[(2E)-3-(4-hydroxyphenyl)-2-propenoate], (3b)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids